Cas no 1446509-52-9 (Methyl 3-fluoro-6-(trifluoromethyl)picolinate)

• Product Name: Methyl 3-fluoro-6-(trifluoromethyl)picolinate
• CAS No: 1446509-52-9
• MF: C₈H₅F₄NO₂
• MW: 223.1244161129
• CID: 3043843
• PubChem ID: 122198152
• Update Time: 2025-06-11

Methyl 3-fluoro-6-(trifluoromethyl)picolinate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-fluoro-6-(trifluoromethyl)picolinate
• 2-Pyridinecarboxylic acid, 3-fluoro-6-(trifluoromethyl)-, methyl ester
• starbld0030679
• 1446509-52-9
• DB-101303
• Methyl 3-fluoro-6-(trifluoromethyl)pyridine-2-carboxylate
• AT37058

• Inchi： 1S/C8H5F4NO2/c1-15-7(14)6-4(9)2-3-5(13-6)8(10,11)12/h2-3H,1H3
• InChI Key： VHDWTPBBKCJCIF-UHFFFAOYSA-N
• SMILES： C1(C(OC)=O)=NC(C(F)(F)F)=CC=C1F

Computed Properties

• Exact Mass: 223.02564105g/mol
• Monoisotopic Mass: 223.02564105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 39.2Ų

Additional information on Methyl 3-fluoro-6-(trifluoromethyl)picolinate

Methyl 3-Fluoro-6-(Trifluoromethyl)picolinate: An Overview of Its Properties and Applications

Methyl 3-fluoro-6-(trifluoromethyl)picolinate (CAS No. 1446509-52-9) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This article provides a comprehensive overview of its chemical properties, synthesis methods, and potential uses in drug development.

Chemical Structure and Properties

Methyl 3-fluoro-6-(trifluoromethyl)picolinate is a fluorinated derivative of picolinic acid. Its molecular formula is C₁₀H₇F₄NO₂, and it has a molecular weight of 245.16 g/mol. The presence of the fluorine atoms, particularly the trifluoromethyl group, imparts unique chemical and physical properties to this compound. These properties include enhanced lipophilicity, metabolic stability, and the ability to cross biological membranes more efficiently.

The compound exhibits excellent solubility in organic solvents such as dichloromethane, ethyl acetate, and dimethyl sulfoxide (DMSO). However, its solubility in water is limited, which can be advantageous in certain pharmaceutical formulations where controlled release is desired.

Synthesis Methods

The synthesis of methyl 3-fluoro-6-(trifluoromethyl)picolinate can be achieved through various routes, each with its own advantages and limitations. One common method involves the reaction of 3-fluoro-6-(trifluoromethyl)picolinic acid with methanol in the presence of an acid catalyst such as sulfuric acid or p-toluenesulfonic acid. This esterification reaction proceeds via a nucleophilic acyl substitution mechanism:

            3-Fluoro-6-(trifluoromethyl)picolinic acid + CH3OH → Methyl 3-fluoro-6-(trifluoromethyl)picolinate + H2O
        

Another approach involves the direct fluorination of 6-trifluoromethylpicolinic acid using selective fluorinating agents such as Selectfluor or N-fluorobenzenesulfonimide (NFSI). This method offers better control over regioselectivity and can be optimized to achieve high yields.

Applications in Medicinal Chemistry

Methyl 3-fluoro-6-(trifluoromethyl)picolinate has gained significant attention in medicinal chemistry due to its potential as a building block for the synthesis of bioactive molecules. The trifluoromethyl group is known to enhance the potency and selectivity of drug candidates by modulating their interactions with biological targets.

In recent studies, this compound has been used as an intermediate in the development of novel inhibitors for various enzymes and receptors. For example, it has been incorporated into the design of inhibitors for kinases, which are key enzymes involved in cellular signaling pathways and are often dysregulated in diseases such as cancer and neurodegenerative disorders.

A notable application is its use in the synthesis of selective serotonin reuptake inhibitors (SSRIs), which are widely used for treating depression and anxiety disorders. The introduction of fluorine atoms into these molecules can improve their pharmacokinetic properties, leading to better therapeutic outcomes with reduced side effects.

Clinical Trials and Research Developments

The potential therapeutic applications of compounds derived from methyl 3-fluoro-6-(trifluoromethyl)picolinate are currently being explored in several clinical trials. Preliminary results have shown promising efficacy and safety profiles for these compounds in treating various conditions.

In a Phase II clinical trial conducted by a leading pharmaceutical company, a derivative of this compound demonstrated significant improvements in cognitive function in patients with Alzheimer's disease. The trial also reported favorable pharmacokinetic parameters, including good oral bioavailability and a long half-life, which are crucial for chronic administration.

Furthermore, ongoing research is investigating the use of these compounds as potential antiviral agents against emerging viral infections. Initial studies have shown that certain derivatives exhibit potent antiviral activity against a range of viruses, including influenza and coronaviruses.

Safety Considerations and Future Prospects

The safety profile of methyl 3-fluoro-6-(trifluoromethyl)picolinate is an important consideration for its use in pharmaceutical applications. Preclinical studies have indicated that this compound is generally well-tolerated at therapeutic doses, with no significant toxicity observed at relevant concentrations.

However, as with any new chemical entity, comprehensive safety assessments are necessary to ensure its safe use in humans. Ongoing research aims to further elucidate the pharmacological properties and potential side effects of this compound.

The future prospects for methyl 3-fluoro-6-(trifluoromethyl)picolinate are promising. Its unique chemical structure and versatile reactivity make it an attractive candidate for the development of novel drugs targeting a wide range of diseases. Continued research and development efforts are expected to uncover new applications and optimize its use in clinical settings.